Cas no 80963-80-0 (4-Thiazolidinecarboxylic acid, 2-thioxo-, methyl ester, (R)-)

• Product name: 4-Thiazolidinecarboxylic acid, 2-thioxo-, methyl ester, (R)-
• CAS No: 80963-80-0
• MF: C₅H₇NO₂S₂
• MW: 177.24457859993
• CID: 704717
• PubChem ID: 12771714

4-Thiazolidinecarboxylic acid, 2-thioxo-, methyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylic acid, 2-thioxo-, methyl ester, (R)-
• (-)-methyl (R)-2-thioxothiazolidine-4-carboxylate
• SCHEMBL9555980
• DTXSID90509471
• 80963-80-0
• Methyl (4R)-2-sulfanylidene-1,3-thiazolidine-4-carboxylate
• (-)-Methyl(R)-2-thioxothiazolidine-4-carboxylate

• Inchi： InChI=1S/C5H7NO2S2/c1-8-4(7)3-2-10-5(9)6-3/h3H,2H2,1H3,(H,6,9)/t3-/m0/s1
• InChI Key： FXMIVTSGXNTPTC-VKHMYHEASA-N
• SMILES： COC(=O)C1CSC(=S)N1

Computed Properties

• Exact Mass: 176.99182081g/mol
• Monoisotopic Mass: 176.99182081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives